2(3H)-Benzoxazolone, 5-methoxy-

• IUPAC Name: 5-methoxy-3H-1,3-benzoxazol-2-one
• InChI: InChI=1S/C8H7NO3/c1-11-5-2-3-7-6(4-5)9-8(10)12-7/h2-4H,1H3,(H,9,10)
• InChI Key: YOLHKYWNQMSMDN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)OC(=O)N2
• Molecular Formula: C8H7NO3
• DSSTOX Substance ID: DTXSID80193929
• Molecular Weight: 165.15 g/mol
• CAS RN: 40925-63-1

Description

“2(3H)-Benzoxazolone, 5-methoxy-” is a chemical compound with the molecular formula C8H7NO2S. It’s also known as “5-methoxybenzoxazole-2-thiol” and has a ChemSpider ID of 2052816.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of 5-methoxy-2-mercapto benzimidazole derivatives were synthesized through N, and S-alkylation of the parent nucleus. Another study reported the synthesis of 4- (4-methoxyphenethyl) -5- (p-tolyl) -2,4-dihydro-3H-1,2,4-triazol-3-one crystal using the XRD method.

Molecular Structure Analysis

The molecular structure of “2(3H)-Benzoxazolone, 5-methoxy-” can be analyzed using techniques such as X-ray diffraction (XRD) and Density Functional Theory (DFT). These techniques allow for the determination of geometric parameters and the comparison of theoretical and experimental results.

Chemical Reactions Analysis

The chemical reactions of similar compounds have been studied. For example, 2 (5H)-Furanone and 5-hydroxy-2 (5H)-furanone have been found to undergo a number of reactions including nucleophilic and conjugated addition, Diels–Alder reaction, aldol condensation with carbonyl compounds, hydrogenation, Michael reactions and photochemical processes.

Physical And Chemical Properties Analysis

The physical and chemical properties of “2(3H)-Benzoxazolone, 5-methoxy-” can be determined using various analytical techniques. For instance, its molecular formula is C8H7NO2S and it has an average mass of 181.212 Da and a monoisotopic mass of 181.019745 Da.

Scientific Research Applications

Privileged Scaffold in Pharmacological Probes

2(3H)-Benzoxazolone, including its 5-methoxy derivative, is recognized as a "privileged scaffold" in medicinal chemistry. It has the ability to mimic phenol or catechol in a metabolically stable template, which has broad therapeutic applications. These range from analgesic, anti-inflammatory compounds to antipsychotic, neuroprotective, and anticonvulsant compounds. This heterocycle has shown high affinity for various receptors, including dopaminergic, serotoninergic, and sigma receptors, highlighting its versatility in drug design (Poupaert et al., 2005).

Synthesis and Structural Studies

Improved methods for synthesizing 6-Methoxy-2(3H)-benzoxazolone have been developed. These methods include the use of hydrazine as a reductive reagent, offering convenient reaction conditions and reduced production costs, leading to pure product acquisition. This progress in synthesis techniques is crucial for the compound's broader application in scientific research and pharmaceutical development (Ju Xiu-lian, 2011).

Anticancer Properties

Molecular docking studies of 3-substituted-2(3H)-benzoxazolone derivatives against the caspase-3 enzyme indicate strong anticancer action on several cancer cell lines. Understanding the binding modes and interactions of these compounds with caspase-3 can inform the design of new therapeutic compounds with anticancer properties (Emine Erdag, 2022).

Safety and Hazards

The safety data sheet for a similar compound, 5-Methoxy-2-mercaptobenzimidazole, suggests that it is harmful if swallowed and may cause an allergic skin reaction. It is recommended to avoid breathing dust, wash skin thoroughly after handling, and avoid release to the environment.

Future Directions

The future directions for the study of “2(3H)-Benzoxazolone, 5-methoxy-” could involve further exploration of its synthesis, chemical reactions, and biological activities. The high reactivity of similar compounds like hydrofuranones makes it possible to synthesize promising reagents for organic synthesis, including the production of biologically active substances.

Mechanism of Action

Target of Action

It’s worth noting that compounds with similar structures, such as 5-methoxytryptamine, have been shown to act as full agonists at the 5-ht1, 5-ht2, 5-ht4, 5-ht6, and 5-ht7 receptors .

Mode of Action

Similar compounds like 5-methoxytryptamine interact with their targets (5-ht receptors) and cause changes in neurotransmission .

Biochemical Pathways

Compounds like 5-methoxytryptamine, which are closely related, are known to be biosynthesized via the deacetylation of melatonin in the pineal gland .

Result of Action

Similar compounds have been shown to exhibit neuroprotective properties .

Synthesis routes and methods

Procedure details

2-amino-4-(methyloxy)phenol, HCl salt (1.0 g, 5.7 mmol) was dissolved in 20 mL of anhydrous tetrahydrofuran under argon. The mixture was heated to reflux (70° C.) and then 1,1′-carbonyldiimidazole (1.2 g, 7.4 mmol) was slowly added in small portions over a one hour period. After the addition was complete, the reaction continued to reflux for another 2.5 hours, before it was determined to be complete by LCMS (two Aquasil C18, 20×1 mm columns were run in sequence, 4 minutes at 0.1 mL/min, 1-99% CH3CN/H2O with 0.018% trifluoroacetic acid, ES) Rt=1.0 min and m/e 166 [M+1]+. The mixture was allowed to cool to room temperature before all volatiles were removed by rotary evaporation. The crude residue was dissolved in 100 mL of ethyl ether and washed with water (3×30 mL) and brine (3×30 mL). The organic layer was dried over Na2SO4, filtered and concentrated to give 5-(methyloxy)-1,3-benzoxazol-2(3H)-one (0.78 g, 4.7 mmol, 82%) as an orange amorphous solid. MS (ES) m/e 166 [M+H]+.